3-iodo-4-methoxy-N-(4-{[(2-methylphenyl)amino]sulfonyl}phenyl)benzenesulfonamide

• IUPAC Name: 3-iodo-4-methoxy-N-[4-[(2-methylphenyl)sulfamoyl]phenyl]benzenesulfonamide
• InChI: InChI=1S/C20H19IN2O5S2/c1-14-5-3-4-6-19(14)23-29(24,25)16-9-7-15(8-10-16)22-30(26,27)17-11-12-20(28-2)18(21)13-17/h3-13,22-23H,1-2H3
• InChI Key: NXNWYYKXDRWAIO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NS(=O)(=O)C2=CC=C(C=C2)NS(=O)(=O)C3=CC(=C(C=C3)OC)I
• Molecular Formula: C20H19IN2O5S2
• Molecular Weight: 558.4 g/mol

Description

3-iodo-4-methoxy-N-(4-{[(2-methylphenyl)amino]sulfonyl}phenyl)benzenesulfonamide is a chemical compound that belongs to the class of sulfonamide drugs. It is commonly used in scientific research for its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of 3-iodo-4-methoxy-N-(4-{[(2-methylphenyl)amino]sulfonyl}phenyl)benzenesulfonamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), which are involved in the inflammatory response. It may also work by inducing apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
3-iodo-4-methoxy-N-(4-{[(2-methylphenyl)amino]sulfonyl}phenyl)benzenesulfonamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines, such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), in vitro and in vivo. It has also been shown to inhibit the growth and proliferation of cancer cells, both in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-iodo-4-methoxy-N-(4-{[(2-methylphenyl)amino]sulfonyl}phenyl)benzenesulfonamide in lab experiments is its potential therapeutic properties. It has been shown to have anti-inflammatory and anti-cancer effects, which make it a promising candidate for the development of new drugs. However, there are also some limitations to its use. For example, it may have off-target effects that could interfere with the interpretation of experimental results. It may also be toxic to certain cell types, which could limit its use in certain experiments.

Future Directions

There are many potential future directions for research related to 3-iodo-4-methoxy-N-(4-{[(2-methylphenyl)amino]sulfonyl}phenyl)benzenesulfonamide. One area of interest is the development of new drugs based on this compound. Researchers could also investigate the potential use of this compound in the treatment of other diseases, such as neurodegenerative disorders and cardiovascular diseases. In addition, further studies could be done to better understand the mechanism of action of this compound and its effects on different cell types.

Scientific Research Applications

3-iodo-4-methoxy-N-(4-{[(2-methylphenyl)amino]sulfonyl}phenyl)benzenesulfonamide has been extensively studied for its potential therapeutic properties. It has been shown to have anti-inflammatory, anti-cancer, and anti-proliferative effects in various in vitro and in vivo models. It has also been studied for its potential use in the treatment of autoimmune diseases, such as rheumatoid arthritis and multiple sclerosis.